Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate

• IUPAC Name: methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate
• InChI: InChI=1S/C12H11ClF3NO3/c1-20-11(19)8-4-7(6-17-10(18)5-13)2-3-9(8)12(14,15)16/h2-4H,5-6H2,1H3,(H,17,18)
• InChI Key: YYTJSBRFPRJBTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)CNC(=O)CCl)C(F)(F)F
• Molecular Formula: C12H11ClF3NO3
• Molecular Weight: 309.67 g/mol

Description

Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate, also known as CTB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CTB is a member of the benzoate ester family and is widely used as a chemical probe for studying protein-protein interactions, as well as for drug discovery.

Mechanism of Action

The mechanism of action of Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate is not well understood. However, it is believed to function by binding to specific proteins and modulating their activity. This compound has been shown to bind to a variety of proteins, including transcription factors, kinases, and phosphatases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain transcription factors, such as NF-κB and AP-1, which are involved in inflammation and cell proliferation. This compound has also been shown to inhibit the activity of certain kinases, such as ERK1/2 and JNK, which are involved in cell signaling and proliferation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate is its ability to act as a chemical probe for studying protein-protein interactions. It is also relatively easy to synthesize and has a high purity. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate. One potential area of research is the development of this compound analogs that have improved properties, such as increased potency or reduced toxicity. Another area of research is the identification of new protein targets for this compound, which could lead to the development of new drugs for various diseases. Additionally, this compound could be used in combination with other compounds to enhance its activity or to target multiple pathways simultaneously.

Synthesis Methods

The synthesis of Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate involves a series of chemical reactions. The first step is the condensation of 2-chloroacetyl chloride with methyl 2-aminobenzoate to form the intermediate product, N-(2-chloroacetyl)-2-methoxybenzamide. This intermediate product is then treated with trifluoromethyl iodide to obtain the final product, this compound.

Scientific Research Applications

Methyl 5-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)benzoate has been widely used in scientific research for various applications. One of the primary uses of this compound is as a chemical probe for studying protein-protein interactions. It has been shown to interact with a variety of proteins, including transcription factors, kinases, and phosphatases. This compound has also been used as a tool for drug discovery, as it can be used to screen for compounds that bind to specific proteins.